![molecular formula C9H10N4 B2594783 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine CAS No. 1541829-45-1](/img/structure/B2594783.png)
2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety .
Molecular Structure Analysis
The molecular structure of pyrazole derivatives can vary greatly depending on the specific compound. Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis . They are one of the most studied groups of compounds among the azole family .Chemical Reactions Analysis
The chemical reactions involving pyrazole derivatives can be diverse and complex. Some novel 2-phenyl-5-(1,3-diphenyl-1H-pyrazol-4-yl)-1,3,4-oxadiazoles derivatives have been synthesized for selective COX-2 inhibition with potent anti-inflammatory activity .Scientific Research Applications
- Synthesis and Characterization : Researchers have successfully synthesized pyrazole-based ligands by condensing (3,5-dimethyl-1H pyrazol-1-yl)methanol A with appropriate primary amines . These ligands contain pyrazole sp2-nitrogen, pyridine sp2-nitrogen, and amine sp3-nitrogen, making them capable of coordinating with metals.
- Copper Complexes : The copper (II)-based complexes formed using these ligands exhibit excellent catalytic activity in the oxidation of catechol to o-quinone. Copper ions play a crucial role due to their similarity to the active sites in the catecholase enzyme .
- Rhodium-Catalyzed Reaction : 2-(1H-pyrazol-1-yl)pyridine reacts with internal alkynes under Rh(III) catalysis. This versatile process yields either C–H alkenylation products or indazole products, providing a valuable synthetic route .
- Antileishmanial and Antimalarial Effects : Hydrazine-coupled pyrazoles, including derivatives of our compound, exhibit potent antileishmanial and antimalarial activities. These compounds could serve as promising leads for drug development .
- Antipromastigote Activity : Compound 13, containing our pyrazole moiety, demonstrates strong in vitro antipromastigote activity. Molecular simulations reveal its favorable binding pattern in the LmPTR1 pocket .
- NAMPT Activation : The compound 1-(2-(1-methyl-1H-pyrazol-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-3-yl)-3-(pyridin-4-ylmethyl)urea acts as a potent NAMPT activator. It also exhibits attenuated CYP inhibition .
- Precursor for MOF Synthesis : Pyrazole-based ligands can serve as precursors for constructing metal organic frameworks (MOFs). These porous materials find applications in gas storage, separation, and catalysis .
Catalysis and Metal Complexes
C–H Functionalization
Antiparasitic Activity
Molecular Simulation Studies
Enzyme Activation
Metal Organic Frameworks (MOFs)
Future Directions
properties
IUPAC Name |
2-(pyrazol-1-ylmethyl)pyridin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c10-8-2-4-11-9(6-8)7-13-5-1-3-12-13/h1-6H,7H2,(H2,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCCFENFWJICNAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CC2=NC=CC(=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.